Cas no 2167450-75-9 (3,3-bis(fluoromethyl)cyclopentan-1-amine)

• Product Name: 3,3-bis(fluoromethyl)cyclopentan-1-amine
• CAS No: 2167450-75-9
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• CID: 5268874
• Update Time: 2026-03-09

3,3-bis(fluoromethyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-bis(fluoromethyl)cyclopentan-1-amine

• Inchi： 1S/C7H13F2N/c8-4-7(5-9)2-1-6(10)3-7/h6H,1-5,10H2
• InChI Key： DCLRMBOMUYANAD-UHFFFAOYSA-N
• SMILES： C1(N)CCC(CF)(CF)C1

Additional information on 3,3-bis(fluoromethyl)cyclopentan-1-amine

Exploring the Unique Properties and Applications of 3,3-bis(fluoromethyl)cyclopentan-1-amine (CAS No. 2167450-75-9)

In the rapidly evolving field of organic chemistry, 3,3-bis(fluoromethyl)cyclopentan-1-amine (CAS No. 2167450-75-9) has garnered significant attention due to its distinctive structural features and versatile applications. This compound, characterized by its fluoromethyl groups and cyclopentane backbone, offers a unique combination of reactivity and stability, making it a valuable intermediate in pharmaceutical and material science research. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical formulations, and advanced polymer synthesis.

The molecular structure of 3,3-bis(fluoromethyl)cyclopentan-1-amine includes two fluoromethyl substituents attached to a cyclopentane ring, which significantly influences its physicochemical properties. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, traits highly sought after in the development of bioactive molecules. Recent studies highlight its role as a building block for novel small-molecule inhibitors and pro-drug candidates, particularly in targeting enzymes and receptors associated with neurological and inflammatory disorders.

One of the most discussed topics in modern chemistry is the demand for sustainable synthetic methods. 3,3-bis(fluoromethyl)cyclopentan-1-amine aligns with this trend, as researchers investigate greener catalytic processes for its production. Questions like "How to optimize the yield of fluorinated cyclopentane derivatives?" or "What are the eco-friendly routes to synthesize 3,3-bis(fluoromethyl)cyclopentan-1-amine?" frequently appear in academic forums and search engine queries, reflecting the community's focus on environmental responsibility.

Beyond pharmaceuticals, this compound has shown promise in material science. Its ability to modify surface properties and act as a cross-linking agent has been explored in the development of high-performance coatings and adhesives. Industry experts are particularly interested in its thermal stability and resistance to degradation, which are critical for applications in extreme environments. Searches for "fluorinated amines in polymer chemistry" or "heat-resistant materials derived from cyclopentane derivatives" underscore its relevance in this domain.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing 3,3-bis(fluoromethyl)cyclopentan-1-amine and ensuring its purity. The compound's CAS No. 2167450-75-9 serves as a unique identifier in chemical databases, facilitating accurate literature reviews and regulatory compliance. As the scientific community continues to uncover its potential, collaborations between academia and industry are expected to accelerate innovations leveraging this intriguing molecule.

In summary, 3,3-bis(fluoromethyl)cyclopentan-1-amine (CAS No. 2167450-75-9) represents a compelling case study in the intersection of fluorine chemistry and cyclic amine applications. Its adaptability across multiple disciplines—from drug design to advanced materials—positions it as a compound of enduring interest. For those searching "latest advances in fluoromethylated cyclopentane derivatives" or "industrial uses of 3,3-bis(fluoromethyl)cyclopentan-1-amine," this molecule offers a wealth of opportunities for exploration and innovation.